Cas no 1806539-23-0 (Ethyl 2-amino-3-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 2-amino-3-(3-chloropropanoyl)benzoate
• CAS No: 1806539-23-0
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 4795163
• Update Time: 2025-11-06

Ethyl 2-amino-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C12H14ClNO3/c1-2-17-12(16)9-5-3-4-8(11(9)14)10(15)6-7-13/h3-5H,2,6-7,14H2,1H3
• InChI Key： JTSGJVPLTVKGNA-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C(=O)OCC)C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.2
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 2-amino-3-(3-chloropropanoyl)benzoate

Ethyl 2-amino-3-(3-chloropropanoyl)benzoate (CAS No. 1806539-23-0): An Overview

Ethyl 2-amino-3-(3-chloropropanoyl)benzoate (CAS No. 1806539-23-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of ethyl 2-amino-3-(3-chloropropanoyl)benzoate consists of an ethyl ester group, an amino group, and a chlorinated propanoyl moiety attached to a benzene ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological properties of ethyl 2-amino-3-(3-chloropropanoyl)benzoate. One notable area of research is its potential as an antimicrobial agent. In vitro studies have demonstrated that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell membranes, leading to cell death.

Beyond its antimicrobial properties, ethyl 2-amino-3-(3-chloropropanoyl)benzoate has also shown promise in the field of cancer research. Preliminary studies have indicated that this compound can inhibit the proliferation of certain cancer cell lines, particularly those derived from breast and lung cancers. The exact mechanism by which it exerts its anticancer effects is still under investigation, but it is believed to involve the modulation of key signaling pathways involved in cell growth and survival.

In addition to its potential therapeutic applications, ethyl 2-amino-3-(3-chloropropanoyl)benzoate has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. Its stability in various biological environments and its ability to cross cellular membranes make it an attractive candidate for further development.

The synthesis of ethyl 2-amino-3-(3-chloropropanoyl)benzoate involves a series of well-defined chemical reactions. The starting materials are readily available, and the synthetic route is highly reproducible, making large-scale production feasible. This aspect is particularly important for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

Preclinical studies have been conducted to evaluate the safety and efficacy of ethyl 2-amino-3-(3-chloropropanoyl)benzoate. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

The future prospects for ethyl 2-amino-3-(3-chloropropanoyl)benzoate are promising. Ongoing clinical trials are aimed at assessing its efficacy in treating specific bacterial infections and certain types of cancer. If these trials yield positive results, this compound could potentially become a valuable addition to the arsenal of therapeutic agents available to clinicians.

In conclusion, ethyl 2-amino-3-(3-chloropropanoyl)benzoate (CAS No. 1806539-23-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting subject for further research and development in the fields of medicinal chemistry and pharmaceutical science.